BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetamide-3Cz2: A Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

‘ Compound of Interest

Compound Name: Acetamide-13C2

cat. No.: B1145959

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Acetamide-13Cz, a stable isotope-labeled analog of acetamide.
This document details its chemical structure, properties, synthesis, and key applications in research and development, with a focus
on its utility in mass spectrometry and nuclear magnetic resonance spectroscopy.

Introduction to Acetamide-*3C:2

Acetamide-13C: is a form of acetamide in which the two carbon atoms have been replaced with the stable isotope carbon-13 (13C).
This isotopic labeling makes it a valuable tool in a variety of scientific applications, particularly as an internal standard for
guantitative mass spectrometry and as a tracer in metabolic research.[1][2] Its chemical behavior is nearly identical to that of
unlabeled acetamide, allowing it to be used as a reliable surrogate in biological and chemical systems.[3]

Chemical Structure and Properties

The chemical structure of Acetamide-13C: is identical to that of acetamide, with the exception of the isotopic composition of its
carbon atoms.

graph Acetamide 13C2 Structure {
graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12];
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=12];

Cl [label="1'3CHz", fontcolor="#202124"]1; C2 [label="13C", fontcolor="#202124"]1; 0 [label="0",
fontcolor="#EA4335"]; N [label="NH:", fontcolor="#4285F4"];

Cl -- C2; C2 -- 0 [style=double]; C2 -- N; }

Caption: Workflow for using Acetamide-'3C: as an internal standard.

Applications in Research and Development
Metabolic Labeling and Flux Analysis

Acetamide-'3C2 can be used in metabolic labeling studies to trace the incorporation of the 13C
label into various metabolites. [4][5]This allows researchers to elucidate metabolic pathways
and quantify metabolic fluxes. In such experiments, cells or organisms are cultured in a medium
containing Acetamide-'3C: as a carbon source. [6]The distribution of the ®3C label in downstream
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metabolites is then analyzed by mass spectrometry or NMR, providing insights into cellular
metabolism. [4][5]

Quantitative Proteomics

In quantitative proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a
widely used technique. While not a direct application of Acetamide-!3C:, the principles of using
stable isotopes for quantification are the same. Acetamide-!'3C: can be used to generate labeled
amino acids in situ in certain microorganisms, which can then be used in SILAC-like workflows.

Safety and Handling

Acetamide is suspected of causing cancer. [7][8][9]1[10]Therefore, Acetamide-!3C: should be
handled with appropriate safety precautions in a well-ventilated laboratory, and personal
protective equipment (gloves, lab coat, and safety glasses) should be worn. [7]1[8]1[9][10]For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. [7]
[81091110]

Conclusion

Acetamide-13C2 is a versatile and valuable tool for researchers in various scientific
disciplines. Its primary applications as an internal standard in mass spectrometry and as a
tracer in metabolic studies enable accurate quantification and detailed investigation of
biological and chemical systems. The experimental protocols provided in this guide offer a
starting point for the synthesis and utilization of this important isotopically labeled
compound.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our
Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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